BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on 4-Bromo-2,3-
dimethylpyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-2,3-dimethylpyridine

Cat. No.: B1290119

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for 4-Bromo-2,3-dimethylpyridine, a
heterocyclic organic compound of interest in medicinal chemistry and materials science. The
information is presented to support research and development activities.

Physicochemical Properties

The fundamental molecular characteristics of 4-Bromo-2,3-dimethylpyridine are summarized
below. These data are critical for stoichiometric calculations, analytical method development,
and the design of synthetic routes.

Property Value

Chemical Formula C7HsBrN[1][2]
Molecular Weight 186.05 g/mol [1][3][4]
CAS Number 259807-91-5[1]

Logical Relationship of Molecular Components

The molecular formula, C7HsBrN, dictates the elemental composition, which in turn determines
the molecular weight of the compound. The following diagram illustrates the relationship
between the constituent elements and the final molecular properties.
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Caption: Relationship between elemental composition, molecular formula, and molecular

weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on 4-Bromo-2,3-
dimethylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290119#4-bromo-2-3-dimethylpyridine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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